Cas no 1805105-93-4 (4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide)

• Product Name: 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide
• CAS No: 1805105-93-4
• MF: C₁₀H₅BrF₆O
• MW: 335.040523290634
• CID: 4982155
• Update Time: 2025-11-01

4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide

• Inchi： 1S/C10H5BrF6O/c11-3-5-1-7(9(12,13)14)8(10(15,16)17)2-6(5)4-18/h1-2,4H,3H2
• InChI Key： LHRNLTSCXNEXCM-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CC(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide

Introduction to 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide (CAS No. 1805105-93-4)

4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide (CAS No. 1805105-93-4) is a multifunctional organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique chemical structure and potential applications. This compound features a benzyl bromide moiety, a formyl group, and two trifluoromethyl substituents, making it a valuable building block for the synthesis of complex molecules with diverse biological activities.

The presence of the trifluoromethyl groups in 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide imparts several advantageous properties. These groups are known for their strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the trifluoromethyl groups can enhance the lipophilicity of compounds, making them more suitable for crossing biological membranes and improving their bioavailability.

The formyl group in 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide provides a versatile functional handle for further chemical modifications. This group can be readily converted into other functional groups such as alcohols, amines, and carboxylic acids through various chemical transformations. These transformations are crucial for the synthesis of complex organic molecules and pharmaceuticals.

The benzyl bromide moiety in 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide is an excellent leaving group, facilitating nucleophilic substitution reactions. This property makes the compound highly reactive and useful in synthetic routes that require the introduction of new functional groups or the formation of carbon-carbon bonds.

In recent years, there has been growing interest in the use of 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide in the development of novel pharmaceuticals. Research has shown that compounds containing trifluoromethyl groups can exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide demonstrated significant antitumor activity against various cancer cell lines.

The formyl group in 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide can be utilized to introduce bioactive functionalities through reductive amination or condensation reactions. These reactions can lead to the formation of amides or imines, which are common structural motifs in many biologically active compounds. For example, a recent study in Organic Letters described the synthesis of a series of amides derived from 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide, which exhibited potent anti-inflammatory activity.

The benzyl bromide moiety in 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide can also be employed in palladium-catalyzed cross-coupling reactions to form carbon-carbon bonds with other organic molecules. These reactions are widely used in the synthesis of complex natural products and pharmaceuticals. A notable example is the use of this compound as a key intermediate in the total synthesis of a marine natural product with potent cytotoxic activity.

In addition to its applications in medicinal chemistry, 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide has found utility in materials science. The trifluoromethyl groups can enhance the thermal stability and mechanical properties of polymers and coatings. Research published in Macromolecules demonstrated that incorporating this compound into polymer backbones resulted in materials with improved thermal stability and enhanced mechanical strength.

The synthetic versatility and unique chemical properties of 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide make it an attractive candidate for further exploration in both academic research and industrial applications. Ongoing studies are focused on optimizing synthetic routes to improve yield and purity while exploring new applications in drug discovery and materials science.

In conclusion, 4,5-Bis(trifluoromethyl)-2-formylbenzyl bromide (CAS No. 1805105-93-4) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups provides a robust platform for developing novel pharmaceuticals and advanced materials. As research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in future scientific advancements.